Cas no 1261812-93-4 (2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde)

• Product Name: 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde
• CAS No: 1261812-93-4
• MF: C₁₂H₄F₅NO₂
• MW: 289.157680511475
• CID: 4921082
• Update Time: 2025-06-11

2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde

• Inchi： 1S/C12H4F5NO2/c13-7-6(8(14)10(16)11(17)9(7)15)4-1-5(3-19)12(20)18-2-4/h1-3H,(H,18,20)
• InChI Key： HEINVNDZUCWWIO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CNC(C(C=O)=C1)=O)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 476
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2

Additional information on 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde

Introduction to 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde (CAS No. 1261812-93-4)

2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde, identified by its Chemical Abstracts Service (CAS) number 1261812-93-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinaldehyde derivatives, characterized by the presence of a formyl group (-CHO) attached to a pyridine ring, which is further functionalized with a hydroxyl group and a perfluorophenyl moiety at the 5-position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of complex pharmacophores and have positioned it as a subject of interest in cutting-edge research.

The perfluorophenyl substituent is a key structural element that imparts distinct electronic and steric properties to the molecule. Perfluoroaromatic groups are renowned for their high lipophilicity, low reactivity, and ability to modulate the bioavailability and metabolic stability of associated molecules. In the context of 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde, this feature suggests potential applications in drug design, particularly in enhancing membrane permeability or altering metabolic pathways. The hydroxyl group at the 2-position introduces polarity and hydrogen bonding capability, which can be exploited in molecular recognition processes or as a site for further derivatization.

Recent advancements in synthetic methodologies have enabled more efficient access to 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde, making it more accessible for industrial and academic applications. Modern techniques such as transition-metal-catalyzed cross-coupling reactions, flow chemistry, and microwave-assisted synthesis have streamlined the production process, allowing for higher yields and purities. These improvements are particularly significant in pharmaceutical research, where scalable and cost-effective synthesis is crucial for advancing drug candidates through preclinical development.

In the realm of medicinal chemistry, 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde has been explored as a precursor for biologically active molecules. The pyridine aldehyde core is a versatile scaffold that can be transformed into various pharmacologically relevant structures through condensation reactions with amino acids, hydrazines, or other nucleophilic compounds. For instance, its conversion into Schiff bases or heterocyclic derivatives has been investigated for potential antimicrobial, anti-inflammatory, or anticancer properties. The presence of both hydroxyl and aldehyde functional groups provides multiple sites for chemical modification, enabling the design of libraries of compounds with tailored biological activities.

One particularly intriguing application lies in its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. By incorporating the perfluorophenyl moiety into kinase inhibitors derived from 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde, researchers aim to enhance binding affinity and selectivity. Preliminary studies have suggested that perfluoroaromatic substituents can improve drug-like properties such as solubility and metabolic stability, which are critical factors in drug development.

The unique electronic properties of perfluoroaromatic rings also make them interesting from a materials science perspective. Compounds containing these groups often exhibit enhanced fluorescence or electron transport capabilities, making them candidates for use in optoelectronic devices or as probes in biochemical assays. While primarily studied in academic settings, these applications highlight the broader utility of molecules like 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde beyond traditional pharmaceuticals.

From a synthetic chemistry standpoint, the preparation of 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde exemplifies the power of modern synthetic strategies. For example, one efficient route involves the palladium-catalyzed coupling of 5-perfluorobenzaldehyde with 2-hydroxynicotinic acid derivatives under mild conditions. This method leverages homogeneous catalysis to achieve high selectivity and yield, minimizing byproduct formation. Such advances underscore the importance of innovative synthetic approaches in facilitating access to complex molecules like this one.

The biological evaluation of derivatives synthesized from 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde has revealed promising leads in several therapeutic areas. In particular, nicotinaldehyde-based compounds have shown potential as antiviral agents due to their ability to interfere with viral replication mechanisms. The combination of hydroxyl and aldehyde functionalities allows for interactions with biological targets such as proteases or polymerases essential for viral propagation. Further optimization efforts are ongoing to enhance potency and reduce off-target effects.

Another area of interest is its role in developing sensors for environmental monitoring. The high sensitivity of perfluoroaromatic compounds toward certain analytes makes them suitable for detecting pollutants or biomarkers in environmental samples. For instance, fluorescence-based sensors derived from 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde have been designed to detect trace levels of metal ions or organic contaminants. These applications align with global efforts to develop greener analytical methods that leverage molecular recognition principles.

The future prospects for 2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde are bright, driven by ongoing research into its applications across multiple disciplines. As synthetic chemists continue to refine methodologies for its production, its accessibility will likely increase, fostering further innovation. Collaborative efforts between academia and industry will be essential to translate laboratory discoveries into tangible benefits—whether through novel therapeutics or advanced materials.

In conclusion,2-Hydroxy-5-(perfluorophenyl)nicotinaldehyde (CAS No. 1261812-93-4) represents a compound with multifaceted utility spanning pharmaceuticals to materials science. Its unique structural attributes offer opportunities for designing innovative solutions in drug discovery and technological applications alike. As research progresses，this molecule will undoubtedly continue to play a significant role in advancing scientific understanding and industrial development.